Cas no 324531-64-8 (1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide)

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide structure
324531-64-8 structure
Product Name:1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide
CAS No:324531-64-8
MF:C10H15N9O3
MW:309.284599542618
CID:2625322
PubChem ID:1625747
Update Time:2025-04-21

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • DTXSID40364638
    • 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide
    • 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(morpholinomethyl)-1H-1,2,3-triazole-4-carbohydrazide
    • ST031076
    • STK755601
    • 324531-64-8
    • AKOS005615848
    • 4-[4-???-5-(morpholin-4-ylmethyl)-1,2,3-triazolyl]-1,2,5-oxadiazole-3-ylamine
    • Inchi: 1S/C10H15N9O3/c11-8-9(16-22-15-8)19-6(5-18-1-3-21-4-2-18)7(14-17-19)10(20)13-12/h1-5,12H2,(H2,11,15)(H,13,20)
    • InChI Key: HXVIXDZDBSWEPM-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2=C(C(NN)=O)N=NN2C2C(N)=NON=2)CC1

Computed Properties

  • Exact Mass: 309.12978537Da
  • Monoisotopic Mass: 309.12978537Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 163Ų

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(morpholin-4-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide Related Literature

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